Ethyl 4-(difluoromethyl)-2-methyl-6-(p-tolyl)nicotinate

• IUPAC Name: ethyl 4-(difluoromethyl)-2-methyl-6-(4-methylphenyl)pyridine-3-carboxylate
• InChI: InChI=1S/C17H17F2NO2/c1-4-22-17(21)15-11(3)20-14(9-13(15)16(18)19)12-7-5-10(2)6-8-12/h5-9,16H,4H2,1-3H3
• InChI Key: ABEHPVCNYRBYOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C=C1C(F)F)C2=CC=C(C=C2)C)C
• Molecular Formula: C17H17F2NO2
• Molecular Weight: 305.32 g/mol

Description

The compound “Ethyl 4-(difluoromethyl)-2-methyl-6-(p-tolyl)nicotinate” is a complex organic molecule. It contains a nicotinate (or niacin) group, which is a form of Vitamin B3. The “p-tolyl” group is a functional group related to toluene, with the general formula CH3C6H4-R. The “difluoromethyl” group indicates the presence of a carbon atom bonded to two fluorine atoms.

Scientific Research Applications

Synthesis and Structural Studies

Ethyl 4-(difluoromethyl)-2-methyl-6-(p-tolyl)nicotinate, a compound with potential for various applications in organic synthesis and materials science, has not been directly identified in the presented studies. However, related research explores the synthesis and characterization of structurally similar nicotinate derivatives, emphasizing the versatility of nicotinate-based compounds in chemical synthesis. For example, a study on the synthesis of ethyl 5-cyano-6-hydroxy-2-methyl-4-(1-naphthyl)-nicotinate details the structural determination through XRD, GC–MS analysis, NMR spectroscopy, and proposes a reaction mechanism, indicating the compound's potential as an intermediate for further chemical transformations (Zhou et al., 2008).

Chemical Reactivity and Solvent Interactions

Research on nicotinates also includes the study of their solvolytic reactivities. For instance, the solvolytic reactivities of various nicotinates in different solvents have been systematically investigated, revealing insights into how solvent properties and hydrogen bonding influence the reactivity of nicotinate derivatives. This work underscores the significance of nicotinate esters in understanding chemical kinetics and reaction mechanisms (Jursic et al., 1987).

Applications in Material Science

While direct applications of Ethyl 4-(difluoromethyl)-2-methyl-6-(p-tolyl)nicotinate in material science were not highlighted, related compounds have been explored for their potential in corrosion inhibition and as intermediates for novel materials. Research on pyranpyrazole derivatives, for example, demonstrates their effectiveness as corrosion inhibitors for mild steel, suggesting that structurally related nicotinate derivatives might also possess useful properties in material protection and preservation (Dohare et al., 2017).

Pharmaceutical and Biological Implications

Although the request excludes drug use and side effects, it's worth noting that nicotinate esters have been studied for their pharmaceutical properties, including their binding and hydrolysis by human serum albumin. Such studies, while not directly related to Ethyl 4-(difluoromethyl)-2-methyl-6-(p-tolyl)nicotinate, indicate the broader relevance of nicotinate derivatives in biological contexts, potentially guiding future research into their applications in medicine and pharmacology (Steiner et al., 1992).

Future Directions

While the future directions for this specific compound are not available in the sources I found, the field of difluoromethylation has seen significant advances and is of interest for process chemistry.